Cas no 105003-88-1 (2-(3-Fluoro-2-nitrophenyl)acetonitrile)

2-(3-Fluoro-2-nitrophenyl)acetonitrile is a fluorinated nitrophenyl derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of both fluoro and nitro substituents on the phenyl ring enhances its reactivity, making it a versatile building block for nucleophilic aromatic substitution and other functional group transformations. The acetonitrile moiety further expands its applicability in cyanation reactions and heterocycle formation. Its well-defined structure ensures consistent performance in synthetic routes, particularly in the development of bioactive compounds. The compound’s stability under standard handling conditions and high purity make it a reliable choice for research and industrial applications requiring precise fluorinated intermediates.
2-(3-Fluoro-2-nitrophenyl)acetonitrile structure
105003-88-1 structure
Product Name:2-(3-Fluoro-2-nitrophenyl)acetonitrile
CAS No:105003-88-1
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD13194393
CID:1036328
Update Time:2025-06-07

2-(3-Fluoro-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluoro-2-nitrophenyl)acetonitrile
    • 3-fluoro-2-nitrophenylacetonitrile
    • AGN-PC-00N5OX
    • AK128678
    • Benzeneacetonitrile, 3-fluoro-2-nitro-
    • KB-221758
    • 1173AA
    • (3-Fluoro-2-nitrophenyl)acetonitrile
    • FCH1157410
    • ST2403892
    • AX8250740
    • MDL: MFCD13194393
    • Inchi: 1S/C8H5FN2O2/c9-7-3-1-2-6(4-5-10)8(7)11(12)13/h1-3H,4H2
    • InChI Key: LWLBXNKHOMUBAF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(CC#N)=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.03355
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • PSA: 66.93
  • LogP: 2.32318

2-(3-Fluoro-2-nitrophenyl)acetonitrile Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

2-(3-Fluoro-2-nitrophenyl)acetonitrile Pricemore >>

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